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For Researchers and Scientists in Climatology, Hydrology, and Earth Sciences

This in-depth technical guide provides a comprehensive overview of the Tropical Rainfall

Measuring Mission (TRMM) Multi-satellite Precipitation Analysis (TMPA) dataset. It details the

methodologies for accessing and downloading this valuable precipitation data, while also

introducing its successor, the Integrated Multi-satellitE Retrievals for GPM (IMERG), which is

now the recommended dataset for most applications.

From TRMM to GPM: A New Era in Precipitation
Measurement
The Tropical Rainfall Measuring Mission (TRMM) was a joint space mission between NASA

and the Japan Aerospace Exploration Agency (JAXA) that monitored and studied tropical and

subtropical precipitation from 1997 to 2015.[1][2][3] The TRMM Multi-satellite Precipitation

Analysis (TMPA) provided a calibration-based sequential scheme for combining precipitation

estimates from multiple satellites, as well as gauge analyses where feasible, at fine scales

(0.25° x 0.25° and 3-hourly).[4]

While the TRMM mission has ended, its legacy continues with the Global Precipitation

Measurement (GPM) mission, which launched in 2014.[2] The GPM mission provides the next-

generation of global observations of rain and snow.[2][5] The successor to the TMPA dataset is

the Integrated Multi-satellitE Retrievals for GPM (IMERG), which incorporates data from a

constellation of international partner satellites.[2][6] For a continuous long-term record, TRMM-
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era data has been reprocessed using the IMERG algorithm, creating a seamless dataset from

2000 to the present.[6] Production of the TMPA dataset was slated to end at the close of 2019.

[6][7] Therefore, for most applications, IMERG is the recommended dataset to use.[8]

Data Product Overview
Both TMPA and IMERG data are available in different processing levels and latencies, primarily

as near real-time and research-quality (post-real-time) products. The research-quality products

are generally recommended as they incorporate additional and improved inputs, increasing

their accuracy.[9]

Below is a summary of the key characteristics of the final, research-grade TMPA and the

recommended IMERG "Final" run products.

Feature TMPA (3B42/3B43)
IMERG (GPM IMERG Final
Precipitation L3)

Temporal Resolution 3-hourly, Daily, Monthly Half-hourly, Daily, Monthly

Spatial Resolution 0.25° x 0.25° 0.1° x 0.1°

Spatial Coverage 50°N - 50°S
Global (with limitations at

poles)

Data Latency
~10-15 days after the end of

each month

~3.5 months after the end of

the month

Period of Record
1998 - 2019 (production slated

to end)

2000 - present (with ongoing

updates)

Primary Data Format Binary, NetCDF HDF5, NetCDF

Accessing the Data: A Step-by-Step Guide
The primary repository for both TMPA and IMERG data is the NASA Goddard Earth Sciences

Data and Information Services Center (GES DISC). A free Earthdata login account is required

to download the data.
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There are several methods to access the data, each suited to different user needs and

technical expertise.

NASA GES DISC Website (Recommended for Beginners)
The GES DISC website provides a user-friendly interface for searching, subsetting, and

downloading data.

Methodology:

Navigate to the GES DISC Website: Open a web browser and go to the NASA GES DISC

homepage.

Search for Data: Use the search bar to find the desired dataset. For example, search for

"TMPA 3B42" or "GPM IMERG".

Select a Dataset: From the search results, select the specific data product of interest.

Filter and Subset: Use the available tools to filter the data by date, and spatial region. This

can significantly reduce the size of the downloaded files.

Download: Add the selected data to your cart and proceed to download. You will be

prompted to log in with your Earthdata account.

Giovanni: The Online Visualization and Analysis Tool
Giovanni is a web-based application that allows users to visualize, analyze, and download data

without needing to download the raw data files. This is an excellent tool for exploratory

analysis.

Methodology:

Access Giovanni: Navigate to the Giovanni website.

Select Plot Type: Choose the type of plot you want to generate (e.g., time-averaged map).

Select Date Range and Region: Define the temporal and spatial extent of your analysis.
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Select Variables: Choose the precipitation data product and variable you wish to analyze.

Plot Data: Generate the plot. Once the plot is created, you can download the image or the

underlying data in various formats, including NetCDF and GeoTIFF.[10]

HTTPS and OPeNDAP: For Programmatic Access
For users who need to download large amounts of data or integrate data access into their own

scripts and workflows, direct HTTPS download and OPeNDAP are powerful options.

HTTPS (Data Tree): This method allows for direct download of data files from a directory

structure. It is suitable for bulk downloads.

OPeNDAP (Open-source Project for a Network Data Access Protocol): OPeNDAP allows

users to access and subset data remotely without downloading the entire file. This is

particularly useful for working with large datasets when only a small portion of the data is

needed.

Methodology (General):

Locate the Data URL: On the dataset's landing page on the GES DISC website, find the links

for "HTTPS" or "OPeNDAP" access.

Authentication: For programmatic access, you will need to configure your script or tool to use

your Earthdata login credentials. This is typically done by creating a .netrc file in your home

directory with your username and password.

Scripting: Use libraries such as wget, curl, or Python libraries like requests or xarray to

interact with the data URLs and download or access the data.

Data Access and Processing Workflow
The following diagram illustrates the general workflow for accessing and processing TMPA or

IMERG data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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